Cas no 2229082-14-6 (tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-chlorophenyl}carbamate
• CAS No: 2229082-14-6
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6281995
• PubChem ID: 165832776
• Update Time: 2025-06-11

tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-chlorophenyl}carbamate
• 2229082-14-6
• tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate
• EN300-1880959

• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-14-7-6-12(18)10-13(14)17(11-19)8-4-5-9-17/h6-7,10H,4-5,8-9,11,19H2,1-3H3,(H,20,21)
• InChI Key： DTQSCVMXSNRGQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-chlorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate (CAS No. 2229082-14-6)

The compound tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate (CAS No. 2229082-14-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl ring, chlorophenyl group, and tert-butyl carbamate moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the context of kinase inhibitors and GPCR ligands, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate is its versatility in synthetic applications. The presence of both aminomethyl and carbamate functional groups allows for further derivatization, enabling the creation of novel compounds with enhanced bioactivity. This aligns with current trends in fragment-based drug design and click chemistry, where researchers seek modular building blocks for rapid molecular optimization. Additionally, the chlorophenyl moiety is often associated with improved pharmacokinetic properties, a feature highly sought after in drug candidates.

From a synthetic chemistry perspective, the preparation of CAS No. 2229082-14-6 involves multi-step organic transformations, including Boc protection and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for downstream applications. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms, a widely adopted approach in early-stage drug discovery. Given the increasing demand for small molecule libraries, this compound serves as a valuable addition to the toolkit of medicinal chemists.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate. Topics such as catalyst optimization and solvent-free reactions are gaining traction, as the pharmaceutical industry strives to reduce its environmental footprint. This compound's synthetic pathway offers opportunities for innovation in atom economy and waste minimization, addressing pressing concerns in chemical manufacturing.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The cyclopentyl and aminomethyl groups are structural motifs commonly found in neuroactive molecules, sparking curiosity about their applicability in treating neurological disorders. With the rise of AI-driven drug discovery, computational models are being employed to predict the bioactivity and toxicity of derivatives of CAS No. 2229082-14-6, accelerating the identification of promising candidates.

From a commercial standpoint, the demand for tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate is expected to grow, driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers and manufacturers are focusing on scalability and cost-effectiveness to meet the needs of academic and industrial researchers. The compound's inclusion in catalogues of rare chemicals further highlights its niche yet expanding market presence.

In summary, tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-chlorophenyl}carbamate (CAS No. 2229082-14-6) represents a compelling subject of study in contemporary chemistry and pharmacology. Its structural features, synthetic adaptability, and potential therapeutic applications position it as a molecule of interest in multiple research domains. As the scientific community continues to explore its capabilities, this compound is poised to contribute to advancements in drug discovery and sustainable chemistry.